Cas no 103640-12-6 (Tert-butyl 4-amino-2-sulfamoylbenzoate)

• Product name: Tert-butyl 4-amino-2-sulfamoylbenzoate
• CAS No: 103640-12-6
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 6295386
• PubChem ID: 137940480

Tert-butyl 4-amino-2-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• NC1=CC(=C(C(=O)OC(C)(C)C)C=C1)S(N)(=O)=O
• EN300-6509239
• tert-butyl 4-amino-2-sulfamoylbenzoate
• 103640-12-6
• Tert-butyl 4-amino-2-sulfamoylbenzoate

• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(14)8-5-4-7(12)6-9(8)18(13,15)16/h4-6H,12H2,1-3H3,(H2,13,15,16)
• InChI Key： JGCUBNIWHPQFRS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(=O)OC(C)(C)C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Additional information on Tert-butyl 4-amino-2-sulfamoylbenzoate

Recent Advances in the Study of Tert-butyl 4-amino-2-sulfamoylbenzoate (CAS: 103640-12-6)

In recent years, the chemical compound Tert-butyl 4-amino-2-sulfamoylbenzoate (CAS: 103640-12-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of Tert-butyl 4-amino-2-sulfamoylbenzoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have not only reduced the cost of synthesis but also minimized the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

One of the most promising aspects of Tert-butyl 4-amino-2-sulfamoylbenzoate is its potential as a building block for the development of novel therapeutic agents. Recent studies have demonstrated its utility in the synthesis of sulfonamide-based compounds, which are known for their broad-spectrum biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have shown inhibitory effects on specific enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound in oncology research.

In addition to its therapeutic applications, Tert-butyl 4-amino-2-sulfamoylbenzoate has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein interactions. Its ability to selectively bind to certain protein targets has made it a valuable tool in understanding complex biological pathways. This has opened new avenues for the development of targeted therapies and diagnostic tools.

Despite these advancements, challenges remain in the clinical translation of Tert-butyl 4-amino-2-sulfamoylbenzoate-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. However, the progress made so far underscores the compound's potential to contribute significantly to the field of medicinal chemistry. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.

In conclusion, Tert-butyl 4-amino-2-sulfamoylbenzoate (CAS: 103640-12-6) represents a promising candidate for drug development and chemical biology research. Its versatile applications and the recent advancements in its synthesis and characterization highlight its importance in the pharmaceutical industry. Continued research efforts will undoubtedly uncover new opportunities for leveraging this compound in the fight against various diseases.